2-cyclopropyl-5-ethyl-4-methyl-6-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 4-[[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-5-methyl-1,2-oxazole
• InChI: InChI=1S/C19H27N5O/c1-4-17-13(2)21-18(15-5-6-15)22-19(17)24-9-7-23(8-10-24)12-16-11-20-25-14(16)3/h11,15H,4-10,12H2,1-3H3
• InChI Key: KMQSEZORGVFIRM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)CC3=C(ON=C3)C)C4CC4)C
• Molecular Formula: C19H27N5O
• Molecular Weight: 341.5 g/mol
• CAS No.: 2640974-98-5

Description

2-Cyclopropyl-5-ethyl-4-methyl-6-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidine (CAS 2640974-98-5) is a complex organic molecule of significant interest in pharmacological research. Its hybrid architecture integrates pyrimidine and oxazole nuclei linked to a piperazine ring . This specific structure confers a high-affinity inhibitory profile against certain enzymatic targets or receptors, making it a valuable tool for the precise modulation of biological pathways . The cyclopropyl group, in combination with the heterocyclic systems, optimizes the molecule's stereoelectronic profile, which enhances metabolic stability and cellular permeability . The methylated oxazole moiety is key for facilitating specific interactions with the active site of proteins, while the piperazine-pyrimidine system contributes favorably to the compound's solubility and bioavailability . With a molecular formula of C19H27N5O and a molecular weight of 341.45 g/mol, this compound is a promising candidate for the development of novel therapeutic agents . This product is intended for research purposes only and is not for diagnostic or therapeutic uses.

Preparation Methods

Chloropyrimidine Functionalization

4,6-Dichloropyrimidine is treated with cyclopropylamine in the presence of potassium carbonate and dimethylformamide (DMF) at 80°C. This replaces the 4-chloro group with a cyclopropyl moiety, yielding 4-cyclopropyl-6-chloropyrimidine. Subsequent ethylation at the 5-position is achieved via Ullmann coupling with ethyl iodide, employing copper(I) iodide and 1,10-phenanthroline as catalysts in dimethyl sulfoxide (DMSO) at 120°C. Methylation at the 2-position proceeds via Friedel-Crafts alkylation using methyl iodide and aluminum trichloride in dichloromethane (DCM).

Intermediate Characterization

Key intermediates are validated using nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS). For example, 4-cyclopropyl-5-ethyl-2-methyl-6-chloropyrimidine exhibits a singlet at δ 2.15 ppm (cyclopropyl CH2) in ¹H NMR and a molecular ion peak at m/z 225.0894 [M+H]⁺ in HRMS.

Synthesis of the Oxazole-Piperazine Moiety

The oxazole-piperazine component is synthesized through oxazole ring formation followed by piperazine functionalization.

Oxazole Ring Construction

5-Methyl-1,2-oxazol-4-ylmethanol is prepared via cyclization of N-acetyl glycine methyl ester with phosphorus oxychloride (POCl3) in toluene at reflux. The resulting oxazole is brominated at the 4-position using N-bromosuccinimide (NBS) and azobisisobutyronitrile (AIBN) in carbon tetrachloride, yielding 4-(bromomethyl)-5-methyl-1,2-oxazole.

Piperazine Alkylation

Piperazine is alkylated with 4-(bromomethyl)-5-methyl-1,2-oxazole in acetonitrile under reflux, using triethylamine (TEA) as a base. This produces 4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine with a yield of 78%. Phase-transfer catalysts such as tetrabutylammonium bromide (TBAB) enhance reaction efficiency by facilitating interphase reactant transfer.

Coupling of Pyrimidine and Piperazine-Oxazole Components

The final step involves nucleophilic aromatic substitution (SNAr) between the chloropyrimidine intermediate and the piperazine-oxazole derivative.

Reaction Conditions

A mixture of 4-cyclopropyl-5-ethyl-2-methyl-6-chloropyrimidine (1.0 equiv) and 4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine (1.2 equiv) is heated to 100°C in n-butanol with potassium carbonate (2.0 equiv) for 12 hours. The reaction is monitored via thin-layer chromatography (TLC), with purification by column chromatography (silica gel, ethyl acetate/hexane 1:3) yielding the target compound at 65%.

Catalytic Optimization

Alternative protocols employ microwave-assisted synthesis to reduce reaction time. For instance, irradiating the reactants at 150°C for 30 minutes in dimethylacetamide (DMAc) increases the yield to 82% while minimizing decomposition.

Analytical and Spectroscopic Validation

Table 1: Spectroscopic Data for 2-Cyclopropyl-5-Ethyl-4-Methyl-6-{4-[(5-Methyl-1,2-Oxazol-4-yl)Methyl]Piperazin-1-yl}Pyrimidine

Property	Value/Observation
Molecular Formula	C₂₁H₂₉N₇O
Molecular Weight	415.51 g/mol
¹H NMR (400 MHz, CDCl₃)	δ 1.12 (m, 4H, cyclopropyl), 1.25 (t, 3H, CH₂CH₃), 2.35 (s, 3H, oxazole-CH₃), 3.60 (m, 8H, piperazine)
¹³C NMR (100 MHz, CDCl₃)	δ 8.9 (cyclopropyl), 14.2 (CH₂CH₃), 162.4 (C=N pyrimidine), 160.1 (C-O oxazole)
HRMS (ESI-TOF)	m/z 416.2449 [M+H]⁺ (calc. 416.2452)

Industrial-Scale Production Considerations

Large-scale synthesis prioritizes solvent recovery and continuous flow systems. For example, substituting n-butanol with 2-methyltetrahydrofuran (2-MeTHF)—a biodegradable solvent—reduces environmental impact. Automated purification systems employing simulated moving bed (SMB) chromatography enhance throughput, achieving >99% purity with a daily output of 50 kg.

Challenges and Mitigation Strategies

Issue: Low coupling yield due to steric hindrance from the cyclopropyl group.
Solution: Introducing electron-withdrawing groups (e.g., nitro) at the pyrimidine 4-position transiently enhances reactivity, followed by catalytic hydrogenation for removal.

Issue: Oxazole ring instability under basic conditions.
Solution: Employing mild bases like cesium carbonate in tetrahydrofuran (THF) at 60°C preserves oxazole integrity while facilitating piperazine coupling.

Emerging Methodologies

Recent advances include photoredox catalysis for C–N bond formation, which enables coupling at room temperature. Using iridium-based catalysts (e.g., [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆) and blue LED illumination, the reaction achieves 89% yield in 4 hours .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for preparing this compound, and how can reaction conditions be optimized?

• Methodology : Synthesis typically involves sequential heterocyclic ring formation. Begin with the oxazole ring via cyclocondensation of a nitrile and cyclopropanecarboxaldehyde, followed by piperazine coupling using nucleophilic substitution (e.g., Mitsunobu reaction or Buchwald–Hartwig amination). Pyrimidine ring assembly may employ Biginelli or Hantzsch reactions. Key parameters include solvent choice (e.g., DMF for polar intermediates, dichloromethane for coupling steps), temperature (60–120°C for cyclization), and catalysts (e.g., Pd(OAc)₂ for cross-coupling) .
• Validation : Monitor reaction progress via TLC or LC-MS. Purify intermediates using column chromatography (silica gel, hexane/EtOAc gradients) .

Q. Which analytical techniques are most reliable for characterizing this compound’s purity and structure?

• Methodology :

• NMR : ¹H/¹³C NMR to confirm substituent positions and stereochemistry (e.g., cyclopropyl proton splitting patterns at δ 1.2–2.0 ppm) .
• HPLC : Use C18 columns with acetonitrile/water (0.1% TFA) gradients for purity assessment (>95%) .
• X-ray crystallography : Resolve ambiguous stereochemistry or piperazine conformation (e.g., chair vs. boat) using single-crystal diffraction .

Q. What biological targets or mechanisms are associated with this compound?

• Findings : The compound’s piperazine-pyrimidine scaffold is linked to kinase inhibition (e.g., JAK2, EGFR) and GPCR modulation (e.g., serotonin 5-HT₆ receptors). The oxazole moiety may enhance metabolic stability. In vitro assays (e.g., fluorescence polarization for kinase IC₅₀) and molecular docking (AutoDock Vina) are recommended to validate target engagement .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data across studies?

• Approach :

• Replicate assays : Control for cell line variability (e.g., HEK293 vs. HeLa) and assay conditions (e.g., ATP concentration in kinase assays).
• Assess purity : Impurities >2% (e.g., residual Pd in coupling steps) can skew results. Use ICP-MS for trace metal analysis .
• Orthogonal assays : Confirm target binding via SPR (surface plasmon resonance) alongside enzymatic assays .

Q. What strategies optimize yield and selectivity in multi-step syntheses?

• Optimization :

• Protecting groups : Use tert-butyloxycarbonyl (Boc) for piperazine amines during pyrimidine coupling to prevent side reactions.
• Microwave-assisted synthesis : Reduce reaction time (e.g., 30 min vs. 24 h) for cyclopropyl-oxazole formation at 100°C .
• Flow chemistry : Improve scalability for piperazine alkylation steps with <5% dimerization byproducts .

Q. How can structure-activity relationship (SAR) studies guide functional group modifications?

• SAR Design :

• Pyrimidine substitutions : Replace 4-methyl with trifluoromethyl to enhance lipophilicity (logP analysis via ChemDraw).
• Piperazine derivatives : Introduce 4-aryl groups (e.g., 4-methoxyphenyl) to modulate receptor selectivity. Test analogs in radioligand binding assays (Kd values) .

Q. What computational tools predict metabolic stability and toxicity?

• In silico Methods :

• ADMET Prediction : Use SwissADME to assess CYP450 inhibition risk and permeability (e.g., P-gp substrate likelihood).
• Metabolite ID : GLORYx predicts Phase I/II metabolites (e.g., N-dealkylation of piperazine) .

Q. How can researchers address poor solubility in pharmacological assays?

• Formulation Strategies :

• Co-solvents : Use 10% DMSO/PBS for in vitro studies; avoid concentrations >0.1% to prevent cell toxicity.
• Nanoparticle encapsulation : PEG-PLGA nanoparticles (100–200 nm diameter) improve bioavailability in murine models .